Cas no 170458-95-4 (N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt)

• Product Name: N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt
• CAS No: 170458-95-4
• MF: C₁₆H₁₉N₂NaO₂
• MW: 294.32
• CID: 5013147
• PubChem ID: 163285307
• Update Time: 2025-10-30

N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt Chemical and Physical Properties

Names and Identifiers

• N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt
• 170458-95-4
• Sodium (S)-2-((2,2-dimethylpropylidene)amino)-3-(1H-indol-3-yl)propanoate

• Inchi： 1S/C16H20N2O2.Na/c1-16(2,3)10-18-14(15(19)20)8-11-9-17-13-7-5-4-6-12(11)13;/h4-7,9-10,14,17H,8H2,1-3H3,(H,19,20);/q;+1/p-1/b18-10+;/t14-;/m0./s1
• InChI Key： SMHWPCRIMQAEPL-LTNQEQBSSA-M
• SMILES： C(c1c[nH]c2ccccc12)[C@H](/N=C/C(C)(C)C)C(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 294.13442214g/mol
• Monoisotopic Mass: 294.13442214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Additional information on N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt

Research Brief on N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt (CAS: 170458-95-4)

N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt (CAS: 170458-95-4) is a chemically modified tryptophan derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the modulation of biological pathways related to inflammation and immune response. Recent studies have explored its synthesis, pharmacokinetics, and therapeutic efficacy, positioning it as a promising candidate for further preclinical and clinical evaluation.

The synthesis of N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt involves a series of well-defined chemical reactions, starting from L-tryptophan as the precursor. The introduction of the 2,2-dimethylpropylidene group enhances the compound's stability and bioavailability, which are critical factors for its pharmacological performance. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize the compound and ensure its purity and structural integrity.

Recent research has focused on elucidating the mechanistic pathways through which N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt exerts its biological effects. In vitro studies have demonstrated its ability to modulate key signaling molecules involved in inflammatory responses, such as cytokines and chemokines. These findings suggest that the compound may have potential applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with specific receptors in the central nervous system has sparked interest in its possible neuroprotective effects.

Pharmacokinetic studies have revealed that N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt exhibits favorable absorption and distribution profiles in animal models. The compound's monosodium salt form enhances its solubility, thereby improving its oral bioavailability. These properties are advantageous for its development as an oral therapeutic agent. Furthermore, preliminary toxicity assessments have indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Despite these promising findings, several challenges remain to be addressed. The precise molecular targets of N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt need to be further elucidated to fully understand its mechanism of action. Additionally, more extensive preclinical studies are required to evaluate its efficacy and safety in diverse disease models. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, N-(2,2-Dimethylpropylidene)-L-tryptophan Monosodium Salt represents a novel and promising compound in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Future research should focus on optimizing its therapeutic potential and addressing the remaining scientific and regulatory challenges to bring this compound closer to clinical application.